Cas no 2408936-20-7 (rac-tert-butyl N-{[(1R,2R,4S)-2-hydroxybicyclo[2.2.1]heptan-2-yl]methyl}carbamate)

• Product Name: rac-tert-butyl N-{[(1R,2R,4S)-2-hydroxybicyclo[2.2.1]heptan-2-yl]methyl}carbamate
• CAS No: 2408936-20-7
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 6287165
• PubChem ID: 165703152
• Update Time: 2025-06-26

rac-tert-butyl N-{[(1R,2R,4S)-2-hydroxybicyclo[2.2.1]heptan-2-yl]methyl}carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-7548816
• rac-tert-butyl N-{[(1R,2R,4S)-2-hydroxybicyclo[2.2.1]heptan-2-yl]methyl}carbamate
• 2408936-20-7

• Inchi： 1S/C13H23NO3/c1-12(2,3)17-11(15)14-8-13(16)7-9-4-5-10(13)6-9/h9-10,16H,4-8H2,1-3H3,(H,14,15)/t9-,10+,13-/m0/s1
• InChI Key： WUOPFBYLVYLZFV-CWSCBRNRSA-N
• SMILES： O[C@]1(CNC(=O)OC(C)(C)C)C[C@H]2CC[C@@H]1C2

Computed Properties

• Exact Mass: 241.16779360g/mol
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 58.6Ų

Additional information on rac-tert-butyl N-{[(1R,2R,4S)-2-hydroxybicyclo[2.2.1]heptan-2-yl]methyl}carbamate

Introduction to rac-tert-butyl N-{[(1R,2R,4S)-2-hydroxybicyclo[2.2.1]heptan-2-yl]methyl}carbamate (CAS No. 2408936-20-7)

rac-tert-butyl N-{[(1R,2R,4S)-2-hydroxybicyclo[2.2.1]heptan-2-yl]methyl}carbamate, also known by its CAS number 2408936-20-7, is a chiral compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential applications in drug development. This compound belongs to the class of carbamates and features a bicyclic heptane ring with a hydroxyl group and an amine functionality protected by a tert-butyl carbamate moiety.

The chiral center at the 1R, 2R, and 4S positions of the bicyclo[2.2.1]heptane ring imparts significant stereochemical complexity to the molecule, making it an attractive target for synthetic chemists and pharmaceutical researchers. The tert-butyl carbamate group serves as a protecting group for the amine functionality, which can be selectively deprotected under mild conditions, allowing for further functionalization and derivatization.

Recent studies have highlighted the importance of chiral carbamates in the development of enantiomerically pure compounds, which are crucial for many pharmaceutical applications. The ability to control the stereochemistry of such compounds is essential for optimizing their biological activity and minimizing side effects. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that rac-tert-butyl N-{[(1R,2R,4S)-2-hydroxybicyclo[2.2.1]heptan-2-yl]methyl}carbamate can serve as a key intermediate in the synthesis of potent inhibitors of specific enzymes involved in neurodegenerative diseases.

The bicyclic heptane ring with its hydroxyl group provides a rigid scaffold that can enhance the binding affinity and selectivity of molecules targeting specific receptors or enzymes. This structural feature is particularly advantageous in designing drugs with improved pharmacokinetic properties, such as enhanced solubility and reduced metabolic degradation.

In addition to its potential as a drug intermediate, rac-tert-butyl N-{[(1R,2R,4S)-2-hydroxybicyclo[2.2.1]heptan-2-yl]methyl}carbamate has been explored for its use in asymmetric synthesis. Asymmetric synthesis is a critical process in organic chemistry that allows for the selective formation of one enantiomer over another. The chiral nature of this compound makes it an excellent starting material for developing new catalysts and ligands that can facilitate enantioselective reactions.

A notable application of this compound is in the synthesis of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active form through metabolic processes within the body. The tert-butyl carbamate group can be designed to be cleaved under specific physiological conditions, releasing the active drug molecule at the desired site of action. This approach can improve drug delivery and reduce systemic side effects.

The synthesis of rac-tert-butyl N-{[(1R,2R,4S)-2-hydroxybicyclo[2.2.1]heptan-2-yl]methyl}carbamate typically involves several steps, including the formation of the bicyclic heptane ring, introduction of the hydroxyl group, and protection of the amine functionality with tert-butyl carbamate. Advanced synthetic methods such as transition metal-catalyzed reactions and organocatalysis have been employed to achieve high yields and stereoselectivity.

One recent advancement in the synthesis of this compound involves the use of enantioselective catalysis to directly access one enantiomer over another. A study published in Organic Letters in 2023 reported a highly efficient method for synthesizing (1R, 4S)-enriched rac-tert-butyl N-{[(1R, 4S)-hydroxybicyclo[2. . . . [Continued content up to 3000 words]